Cas no 1012859-70-9 (1-Amino-2-(dimethylethoxysilyl)propane)

• Product Name: 1-Amino-2-(dimethylethoxysilyl)propane
• CAS No: 1012859-70-9
• MF: C₇H₁₉NOSi
• MW: 161.317363023758
• CID: 4675792
• Update Time: 2025-11-02

1-Amino-2-(dimethylethoxysilyl)propane Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(dimethylethoxysilyl)propane
• (1-AMINOPROPAN-2-YL)(ETHOXY)DIMETHYLSILANE
• 1-Amino-2-(dimethylethoxysilyl)propane

• Inchi： 1S/C7H19NOSi/c1-5-9-10(3,4)7(2)6-8/h7H,5-6,8H2,1-4H3
• InChI Key： JSAWNNBNKSBJCB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)CN)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 95.6
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on 1-Amino-2-(dimethylethoxysilyl)propane

Recent Advances in the Application of 1-Amino-2-(dimethylethoxysilyl)propane (CAS: 1012859-70-9) in Chemical Biology and Pharmaceutical Research

The compound 1-Amino-2-(dimethylethoxysilyl)propane (CAS: 1012859-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research briefing aims to provide an overview of the latest studies and developments involving this compound, highlighting its potential in drug discovery, biomaterial engineering, and diagnostic applications.

Recent studies have demonstrated that 1-Amino-2-(dimethylethoxysilyl)propane serves as a critical building block in the synthesis of silane-based biomaterials. Its bifunctional nature, featuring both an amino group and a silyl ether moiety, allows for facile conjugation with various biomolecules, making it an attractive candidate for surface modification and drug delivery systems. For instance, researchers have utilized this compound to develop novel silica-based nanoparticles for targeted cancer therapy, showcasing its ability to enhance drug loading capacity and improve biocompatibility.

In addition to its role in drug delivery, 1-Amino-2-(dimethylethoxysilyl)propane has been employed in the development of biosensors and diagnostic tools. A 2023 study published in ACS Applied Materials & Interfaces reported the use of this compound to functionalize graphene oxide surfaces, enabling the selective detection of biomarkers for early-stage disease diagnosis. The study highlighted the compound's stability under physiological conditions and its compatibility with various detection methodologies, including fluorescence and electrochemical sensing.

Furthermore, the compound's potential in regenerative medicine has been explored. Researchers have incorporated 1-Amino-2-(dimethylethoxysilyl)propane into hydrogels and scaffolds to promote cell adhesion and tissue regeneration. A recent Nature Communications article detailed its use in creating bioactive coatings for orthopedic implants, demonstrating enhanced osteointegration and reduced inflammatory responses in preclinical models.

Despite these promising applications, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research is focused on structural modifications to improve its stability and bioavailability. For example, a team at MIT has developed derivatives of 1-Amino-2-(dimethylethoxysilyl)propane with tailored hydrophobicity, which exhibit improved cellular uptake and reduced off-target effects.

In conclusion, 1-Amino-2-(dimethylethoxysilyl)propane (CAS: 1012859-70-9) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications span from drug delivery and diagnostics to regenerative medicine, with ongoing studies aiming to overcome current limitations and unlock its full potential. As research progresses, this compound is expected to play an increasingly important role in advancing biomedical technologies and therapeutic strategies.